Cas no 2171243-32-4 ((3R)-3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid)

• Product Name: (3R)-3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid
• CAS No: 2171243-32-4
• MF: C₂₅H₂₃N₃O₅
• MW: 445.467226266861
• CID: 6344091
• PubChem ID: 165497826
• Update Time: 2025-06-08

(3R)-3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid
• (3R)-3-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}butanoic acid
• 2171243-32-4
• EN300-1548661

• Inchi： 1S/C25H23N3O5/c1-15(13-23(29)30)26-24(31)21-11-6-12-22(27-21)28-25(32)33-14-20-18-9-4-2-7-16(18)17-8-3-5-10-19(17)20/h2-12,15,20H,13-14H2,1H3,(H,26,31)(H,29,30)(H,27,28,32)/t15-/m1/s1
• InChI Key： VDUMHQSRJOXWIC-OAHLLOKOSA-N
• SMILES： O(C(NC1C=CC=C(C(N[C@H](C)CC(=O)O)=O)N=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 445.16377084g/mol
• Monoisotopic Mass: 445.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 118Ų

Additional information on (3R)-3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid

Recent Advances in the Study of (3R)-3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid (CAS: 2171243-32-4)

The compound (3R)-3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid (CAS: 2171243-32-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of peptide-based therapeutics and bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of targeted therapies for cancer and infectious diseases.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly useful for the stepwise assembly of peptides. Recent advancements in SPPS methodologies have highlighted the efficiency and reliability of this compound in producing high-purity peptides with minimal side reactions. Researchers have also investigated its compatibility with various coupling reagents and solvents, further optimizing its use in large-scale peptide production.

In addition to its synthetic utility, (3R)-3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid has been studied for its potential biological activities. Preliminary in vitro assays have demonstrated its ability to modulate specific protein-protein interactions, suggesting its utility as a scaffold for designing inhibitors of disease-relevant targets. For instance, recent work has shown that derivatives of this compound exhibit promising activity against certain kinases involved in cancer progression.

Another notable development is the exploration of this compound in the context of prodrug design. Its structural flexibility allows for the incorporation of various functional groups, enabling the development of prodrugs with improved pharmacokinetic properties. Recent studies have focused on optimizing the release profiles of active drug molecules from prodrugs based on this scaffold, with encouraging results in preclinical models.

Despite these advancements, challenges remain in the widespread application of (3R)-3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid. Issues such as scalability, cost-effectiveness, and the need for further biological validation are areas of active research. Collaborative efforts between academia and industry are expected to address these challenges, paving the way for its broader adoption in drug development pipelines.

In conclusion, the compound (3R)-3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid (CAS: 2171243-32-4) represents a versatile and promising tool in chemical biology and medicinal chemistry. Its applications in peptide synthesis, drug discovery, and prodrug design underscore its potential to contribute significantly to the development of novel therapeutics. Continued research and innovation in this area are likely to yield further breakthroughs, solidifying its role in the future of biomedical science.